Manganese;oxotin

• CAS No.: 127989-52-0
• Molecular Formula: MnOSn
• Molecular Weight: 189.65 g/mol
• IUPAC Name: manganese;oxotin
• InChI: InChI=1S/Mn.O.Sn
• InChI Key: LTKSMZUXOFUGDJ-UHFFFAOYSA-N
• Canonical SMILES: O=[Sn].[Mn]

Description

Manganese;oxotin is a compound that combines manganese, a transition metal, with oxotin, a chemical entity. Manganese is known for its various oxidation states and its role in numerous industrial applications, including steel production and battery technology . Oxotin, on the other hand, is less commonly discussed but plays a crucial role in the compound’s unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of manganese;oxotin typically involves the reaction of manganese salts with oxotin precursors under controlled conditions. One common method is the in-situ oxidation of manganese sulfate solution using oxidants such as hydrogen peroxide, sodium hypochlorite, potassium permanganate, or oxygen . The reaction conditions, including pH, temperature, and reaction time, are carefully controlled to achieve the desired product.

Industrial Production Methods

Industrial production of this compound often involves large-scale oxidation processes. The use of hydrogen peroxide as an oxidant is preferred due to its efficiency and the high purity of the resulting manganese oxide . The process involves mixing manganese sulfate with hydrogen peroxide under controlled conditions to produce this compound with high surface area and adsorption potential.

Chemical Reactions Analysis

Types of Reactions

Manganese;oxotin undergoes various chemical reactions, including oxidation, reduction, and substitution. The compound’s reactivity is influenced by the oxidation state of manganese, which can range from +2 to +7 .

Common Reagents and Conditions

Oxidation: This compound can be oxidized using potassium permanganate or other strong oxidizing agents.

Reduction: Reducing agents such as hydrogen gas or sodium borohydride can reduce this compound to lower oxidation states.

Substitution: Ligand substitution reactions can occur with this compound, where ligands in the coordination sphere of manganese are replaced by other ligands.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions typically yield higher oxidation state manganese compounds, while reduction reactions produce lower oxidation state products .

Scientific Research Applications

Manganese;oxotin has a wide range of scientific research applications:

Chemistry: Used as a catalyst in various organic reactions due to its redox properties.

Biology: Plays a role in enzymatic reactions and is studied for its potential in biological oxidation processes.

Medicine: Investigated for its neuroprotective properties and potential use in treating neurodegenerative diseases.

Industry: Utilized in the production of high-purity manganese sulfate for battery applications.

Mechanism of Action

The mechanism of action of manganese;oxotin involves its ability to undergo redox reactions, which are crucial in various biological and chemical processes. In biological systems, this compound can interact with enzymes and other proteins, influencing their activity and function . The compound’s redox properties allow it to participate in electron transfer reactions, which are essential for its catalytic activity .

Comparison with Similar Compounds

Similar Compounds

Manganese dioxide (MnO2): A common manganese compound used in batteries and as a catalyst.

Potassium permanganate (KMnO4): A strong oxidizing agent used in various chemical reactions.

Manganese sulfate (MnSO4): Used in agriculture and as a precursor for other manganese compounds.

Uniqueness

Manganese;oxotin is unique due to its specific combination of manganese and oxotin, which imparts distinct redox properties and reactivity. This makes it particularly useful in applications requiring high oxidative reactivity and strong adsorption capacity .